![molecular formula C19H16ClN5O4 B4936458 8-[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]-5-nitroquinoline CAS No. 5770-15-0](/img/structure/B4936458.png)
8-[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]-5-nitroquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]-5-nitroquinoline, also known as CNQX, is a potent antagonist of the ionotropic glutamate receptors, specifically the AMPA and kainate receptors. CNQX is a synthetic compound that has been widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes.
Mechanism of Action
8-[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]-5-nitroquinoline acts as a competitive antagonist of the AMPA and kainate receptors, which are ionotropic glutamate receptors that play a critical role in synaptic transmission and plasticity. By blocking these receptors, 8-[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]-5-nitroquinoline inhibits the excitatory neurotransmission mediated by glutamate, leading to a decrease in neuronal activity.
Biochemical and Physiological Effects:
8-[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]-5-nitroquinoline has been shown to have a variety of biochemical and physiological effects, including the inhibition of long-term potentiation (LTP), a process that underlies learning and memory. It also has been shown to protect against excitotoxicity, a process that occurs when excessive glutamate release leads to neuronal damage and death.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 8-[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]-5-nitroquinoline in lab experiments is its high potency and selectivity for the AMPA and kainate receptors, which allows for precise manipulation of glutamate-mediated synaptic transmission. However, one limitation is that it does not block all subtypes of AMPA and kainate receptors, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research involving 8-[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]-5-nitroquinoline, including the development of more potent and selective antagonists for the AMPA and kainate receptors, the investigation of the role of glutamate receptors in neurodegenerative diseases, and the exploration of the therapeutic potential of glutamate receptor modulation for the treatment of various neurological disorders.
Synthesis Methods
8-[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]-5-nitroquinoline can be synthesized using a multistep process involving the reaction of 2-chloro-4-nitroaniline with piperazine, followed by the reaction of the resulting product with 5-nitroanthranilic acid. The final product is then purified using column chromatography.
Scientific Research Applications
8-[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]-5-nitroquinoline has been extensively used in scientific research to study the role of glutamate receptors in various physiological and pathological processes. It has been used to investigate the mechanisms of synaptic plasticity, learning and memory, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
8-[4-(2-chloro-4-nitrophenyl)piperazin-1-yl]-5-nitroquinoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN5O4/c20-15-12-13(24(26)27)3-4-17(15)22-8-10-23(11-9-22)18-6-5-16(25(28)29)14-2-1-7-21-19(14)18/h1-7,12H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEFRGOUBCLLNFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])Cl)C3=C4C(=C(C=C3)[N+](=O)[O-])C=CC=N4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30386627 |
Source
|
Record name | ST50240570 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30386627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
413.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-5-nitroquinoline | |
CAS RN |
5770-15-0 |
Source
|
Record name | ST50240570 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30386627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.